Cas no 52505-45-0 (2-Sulfanylnicotinonitrile)
2-Sulfanylnicotinonitrile structure
Product Name:2-Sulfanylnicotinonitrile
CAS No:52505-45-0
MF:C6H4N2S
MW:136.174359321594
MDL:MFCD07343855
CID:376659
PubChem ID:329766798
Update Time:2025-04-19
2-Sulfanylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,1,2-dihydro-2-thioxo-
- 2-MERCAPTONICOTINONITRILE
- 2-sulfanylidene-1H-pyridine-3-carbonitrile
- 2-Sulfanylnicotinonitrile
- 3-cyano-pyridine-2(1H)-thione
- 2-Mercaptopyridine-3-carbonitrile
- 2-sulfanylpyridine-3-carbonitrile
- 2-thioxo-1,2-dihydro-pyridine-3-carbonitrile
- 3-cyano-2-mercapto-pyridine
- 3-cyano-2-pyridinethiol
- 3-cyanopyridine-2-thiol
- 2-Mercapto-3-pyridinecarbonitrile
- 3-Cyano-2(1H)-pyridinethione
- 3-Cyano-2-mercaptopyridine
- NSC 266131
- MFCD07343855
- AM100907
- CCA50545
- NSC-266131
- 52505-45-0
- 2-Mercaptopyridine-3-carbonitrile, 95%
- A829120
- VKEKYGNDJZUZTL-UHFFFAOYSA-N
- 2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
- 2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
- Z104341254
- AKOS000118375
- DTXSID00402722
- 2-mercapto-3-cyanopyridine
- BB 0257682
- EN300-14427
- 2-thioxo-1,2-dihydropyridine-3-carbonitrile
- NSC266131
- SCHEMBL2642118
- J-509778
- 3-cyanopyridine-2(1h)-thione
- BB-0700
- HMS1772J06
- AKOS003599056
- 2-thioxo-1H-pyridine-3-carbonitrile
- 2-mercaptonicotine nitrile
- FT-0680840
- STK398339
- STL129503
-
- MDL： MFCD07343855
- Inchi： 1S/C6H4N2S/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9)
- InChI Key： VKEKYGNDJZUZTL-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=CC=CN1
Computed Properties
- Exact Mass: 136.01000
- Monoisotopic Mass: 136.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.9A^2
Experimental Properties
- Density: 1.32
- Melting Point: 250-260 °C
- Boiling Point: 230 ºC
- Flash Point: 93 ºC
- Refractive Index: 1.664
- PSA: 75.48000
- LogP: 1.24198
2-Sulfanylnicotinonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 25-41
- Safety Instruction： 26-39-45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Sulfanylnicotinonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Sulfanylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068518-1g |
2-Mercaptonicotinonitrile |
52505-45-0 | 95% | 1g |
￡240.00 | 2022-03-01 | |
| Alichem | A029207326-5g |
2-Mercaptonicotinonitrile |
52505-45-0 | 95% | 5g |
$725.18 | 2023-09-01 | |
| TRC | S030765-250mg |
2-Sulfanylnicotinonitrile |
52505-45-0 | 250mg |
$ 375.00 | 2022-06-03 | ||
| TRC | S030765-500mg |
2-Sulfanylnicotinonitrile |
52505-45-0 | 500mg |
$ 620.00 | 2022-06-03 | ||
| Chemenu | CM301476-1g |
2-mercaptonicotinonitrile |
52505-45-0 | 95% | 1g |
$300 | 2021-08-18 | |
| Apollo Scientific | OR303718-1g |
2-Sulfanylnicotinonitrile |
52505-45-0 | 1g |
£88.00 | 2025-02-19 | ||
| Chemenu | CM301476-1g |
2-mercaptonicotinonitrile |
52505-45-0 | 95% | 1g |
$300 | 2022-06-11 | |
| abcr | AB257848-1 g |
2-Sulfanylnicotinonitrile, 95%; . |
52505-45-0 | 95% | 1g |
€203.50 | 2023-04-27 | |
| abcr | AB257848-5 g |
2-Sulfanylnicotinonitrile, 95%; . |
52505-45-0 | 95% | 5g |
€688.00 | 2023-04-27 | |
| abcr | AB257848-10 g |
2-Sulfanylnicotinonitrile, 95%; . |
52505-45-0 | 95% | 10g |
€1266.00 | 2023-04-27 |
2-Sulfanylnicotinonitrile Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
52505-45-0 (2-Sulfanylnicotinonitrile) Related Products
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- 3395-04-8(6-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile)
- 552321-74-1(3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-thioxo-, lithium salt)
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